Cas no 2103-16-4 (trimethyl butanedioic acid)

Trimethyl butanedioic acid, also known as trimethylsuccinic acid, is a branched-chain dicarboxylic acid with the molecular formula C7H12O4. Its structure features three methyl groups attached to a succinic acid backbone, enhancing its steric and electronic properties. This compound is valued for its role as an intermediate in organic synthesis, particularly in the production of specialty polymers, resins, and fine chemicals. Its branched alkyl groups contribute to improved solubility in organic solvents and modified reactivity compared to linear dicarboxylic acids. Additionally, it serves as a building block for chiral auxiliaries and ligands in asymmetric catalysis. The compound’s stability and functional versatility make it useful in pharmaceutical and agrochemical applications.

trimethyl butanedioic acid structure

Product Name:trimethyl butanedioic acid

CAS No:2103-16-4

MF:C₇H₁₂O₄

MW:160.167782783508

CID:866198

Update Time:2026-04-29

trimethyl butanedioic acid Chemical and Physical Properties

Names and Identifiers

- trimethyl butanedioic acid
- 2,2,3-trimethylbutanedioic acid
- (+-)-2,2,3-Trimethyl-bernsteinsaeure
- (+-)-Trimethyl-bernsteinsaeure
- 2,3,3-trimethylsuccinic acid
- AC1L3AKR
- Butanedioic acid, trimethyl-
- CTK4E5695
- NCIOpen2_000794
- NSC81626
- Trimethylbernsteinsaeure
- Trimethyl-bernsteinsaeure
- trimethyl-succinic acid

Computed Properties

Exact Mass: 160.07356
Monoisotopic Mass: 160.073559
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.6

Experimental Properties

Density: 1.197
Boiling Point: 250°C at 760 mmHg
Flash Point: 119.2°C
Refractive Index: 1.473
PSA: 74.6
LogP: 0.81790

trimethyl butanedioic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-386179-1.0g	2,2,3-trimethylbutanedioic acid	2103-16-4	1.0g	$1150.0	2023-03-02
Enamine	EN300-386179-2.5g	2,2,3-trimethylbutanedioic acid	2103-16-4	2.5g	$2384.0	2023-03-02
Enamine	EN300-386179-5.0g	2,2,3-trimethylbutanedioic acid	2103-16-4	5.0g	$3018.0	2023-03-02
Enamine	EN300-386179-10.0g	2,2,3-trimethylbutanedioic acid	2103-16-4	10.0g	$3795.0	2023-03-02